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Compound of Interest

4-Methylisoxazole-5-carboxylic
Compound Name: o
aci

cat. No.: B1317163

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Methylisoxazole-5-carboxylic acid, with the Chemical Abstracts Service (CAS) number
261350-46-3, is a heterocyclic organic compound. This document aims to provide a
comprehensive overview of its known technical data. However, it is important to note that
publicly available, in-depth experimental and biological data for this specific isomer is limited.
Much of the available research in this structural class is focused on its isomer, 5-
methylisoxazole-4-carboxylic acid, a key intermediate in the synthesis of pharmaceuticals such
as Leflunomide. This guide presents the currently available information for 4-Methylisoxazole-
5-carboxylic acid.

Chemical and Physical Properties

The fundamental properties of 4-Methylisoxazole-5-carboxylic acid are summarized below.
This data is compiled from various chemical supplier databases.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1317163?utm_src=pdf-interest
https://www.benchchem.com/product/b1317163?utm_src=pdf-body
https://www.benchchem.com/product/b1317163?utm_src=pdf-body
https://www.benchchem.com/product/b1317163?utm_src=pdf-body
https://www.benchchem.com/product/b1317163?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1317163?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source
CAS Number 261350-46-3 [11[2]
Molecular Formula CsHsNOs [1]
Molecular Weight 127.1 g/mol [1]
Density 1.348 g/cm3 [3]
Boiling Point 310°C [3]
Flash Point 141 °C [3]
Refractive Index 1.514 [3]
Vapor Pressure 0 mmHg at 25°C [3]

Synthesis and Experimental Data

Detailed, peer-reviewed experimental protocols for the synthesis of 4-Methylisoxazole-5-
carboxylic acid are not readily available in the public domain. One supplier mentions a
common preparation method for this class of acids involving an acid-catalyzed reaction of
acetyl formate and Lombardic ammonia, though specific reaction conditions, workup, and
purification details for this particular compound are not provided.[3]

Spectroscopic Data

While a listing for the 1H NMR spectrum of 4-Methylisoxazole-5-carboxylic acid (CAS
261350-46-3) exists, the actual spectral data is not publicly accessible.[4] For researchers
requiring this information, direct acquisition from a commercial supplier or in-house analysis
would be necessary.

Applications in Research and Development

4-Methylisoxazole-5-carboxylic acid is primarily utilized in drug research and development
as a building block for more complex molecules.[5] Its heterocyclic structure makes it a
valuable scaffold in medicinal chemistry. One supplier notes its potential application in the
synthesis of Leflunomide and Teriflunomide, although this is more commonly associated with its
isomer.[6]
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Biological Activity and Signaling Pathways

As of the latest review of scientific literature, there is no specific information available regarding
the biological activity, mechanism of action, or involvement in signaling pathways for 4-
Methylisoxazole-5-carboxylic acid (CAS 261350-46-3). The isoxazole moiety is present in a
variety of biologically active compounds, exhibiting a range of activities including anti-
inflammatory and antimicrobial properties.[7][8][9] However, these general activities cannot be
directly attributed to this specific isomer without dedicated biological screening and evaluation.

Due to the absence of data on its biological interactions, the creation of a signaling pathway
diagram is not possible at this time.

Logical Workflow for Characterization

For researchers interested in further characterizing this compound, a logical experimental
workflow would be as follows.
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Procurement and Initial Analysis Biological Screening

Procure from Supplier | Cytotoxicity/Cell Viability Assays

Purity Assessment (e.g., HPLC, LC-MS) |

| Structural Verification (1H NMR, 13C NMR, MS, IR) | Further Studies

Property Di"termination

Target-Based Screening (e.g., enzyme assays) | Phenotypic Screening (e.g., antimicrobial, anti-inflammatory)

Solubility Testing (various solvents)

.

Melting Point Determination

pKa Determination

LogP Measurement

Click to download full resolution via product page

Caption: A logical workflow for the procurement, analysis, and screening of 4-Methylisoxazole-
5-carboxylic acid.

Conclusion

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1317163?utm_src=pdf-body-img
https://www.benchchem.com/product/b1317163?utm_src=pdf-body
https://www.benchchem.com/product/b1317163?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1317163?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exp!oratpry

Check Availability & Pricing

4-Methylisoxazole-5-carboxylic acid (CAS 261350-46-3) is a chemical entity with established
basic physical properties and availability as a research chemical. However, there is a significant
gap in the publicly accessible scientific literature regarding its detailed synthesis,
comprehensive spectroscopic analysis, and biological activity. Researchers and drug
development professionals are encouraged to perform their own in-depth analyses to fully
characterize this compound and explore its potential applications. The information provided
herein serves as a foundational guide based on the limited data currently available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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